Cas no 104830-21-9 (1H-Isoindol-3-amine,1-imino-N-(4-methylphenyl)-)

1H-Isoindol-3-amine,1-imino-N-(4-methylphenyl)- Properties

Names and Identifiers

• 1H-Isoindol-3-amine,1-imino-N-(4-methylphenyl)-
• (1Z)-1-[(4-methylphenyl)imino]-1H-isoindol-3-amine
• 3-(4-methylphenyl)iminoisoindol-1-amine
• AP-906/14180855
• DTXSID70351632
• SR-01000082125
• SR-01000082125-1
• AKOS001638759
• AKOS003002250
• N-(3-amino-1H-isoindol-1-ylidene)-N-(4-methylphenyl)amine
• 3-amino-1-(4-methylphenyl)imino-1h-isoindole
• (1Z)-N1-(4-METHYLPHENYL)-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIIMINE
• HMS1612L19
• 104830-21-9
• +Expand

• InChIKey： CYUAYNFKQWLQDD-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H13N3/c1-10-6-8-11(9-7-10)17-15-13-5-3-2-4-12(13)14(16)18-15/h2-9H,1H3,(H2,16,17,18)
• SMILES： N=C1C2C(=CC=CC=2)C(NC2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 235.11109
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 235.110947427g/mol
• Heavy Atom Count: 18
• Complexity: 364
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• LogP: 2.80100
• PSA: 51.27